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Compound of Interest

Compound Name: 2-Methylbiphenyl

Cat. No.: B1362416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
methylbiphenyl (CAS 643-58-3), a key intermediate in various chemical syntheses. It is

intended to assist researchers, scientists, and drug development professionals in sourcing this

compound and understanding the methodologies for its quality assessment. This document

outlines major suppliers, available purities, and a detailed experimental protocol for purity

determination by gas chromatography.

Commercial Availability and Suppliers
2-Methylbiphenyl is readily available from a variety of chemical suppliers, ranging from large

multinational corporations to more specialized chemical providers. The compound is typically

offered in various grades of purity and quantities to suit different research and development

needs. Below is a summary of prominent suppliers and their typical product offerings.

Table 1: Commercial Suppliers of 2-Methylbiphenyl
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Supplier Typical Purity Available Quantities

Thermo Scientific Chemicals

(formerly Alfa Aesar)
98% 5 g

Fisher Scientific 98% Varies

Sigma-Aldrich (Merck) 97% Varies

TCI (Tokyo Chemical Industry) >95.0% (GC) 1 g, 5 g

BOC Sciences >95.0% (GC) Research and bulk quantities

Capot Chemical Not specified Varies

P&S Chemicals 99% Varies

CP Lab Safety min 97% 1 g

Note: Availability, purity, and quantities are subject to change. It is recommended to consult the

suppliers' websites for the most current information.

Quality Control: Experimental Protocol for Purity
Determination by Gas Chromatography (GC-FID)
The purity of 2-methylbiphenyl is most commonly determined by gas chromatography with

flame ionization detection (GC-FID). This method is suitable for separating 2-methylbiphenyl
from potential impurities such as isomers (3- and 4-methylbiphenyl), biphenyl, and residual

starting materials from synthesis. While specific methods may vary between suppliers, the

following protocol outlines a robust and reproducible methodology for the quality control

analysis of 2-methylbiphenyl.

Principle
A solution of the 2-methylbiphenyl sample is injected into a gas chromatograph. The

components of the sample are separated based on their boiling points and interactions with the

stationary phase of the GC column. A flame ionization detector (FID) is used for the detection

and quantification of the eluted components. The purity is determined by calculating the area
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percentage of the 2-methylbiphenyl peak relative to the total area of all peaks in the

chromatogram.

Materials and Reagents
2-Methylbiphenyl sample

Solvent: Dichloromethane or Hexane (GC grade or higher)

GC Vials: 1.5 mL glass autosampler vials with caps and septa

Microsyringe

Instrumentation
Gas Chromatograph: Agilent 7890 GC system or equivalent, equipped with a split/splitless

injector and a Flame Ionization Detector (FID).

GC Column: A non-polar capillary column, such as an HP-5/DB-5 (30 m x 0.25 mm ID, 0.25

µm film thickness), is suitable for this analysis.

Data Acquisition System: Chromatography data software for instrument control, data

acquisition, and processing.

Sample Preparation
Prepare a stock solution of the 2-methylbiphenyl sample at a concentration of

approximately 1 mg/mL in a suitable volatile organic solvent like dichloromethane or hexane.

[1]

Ensure the sample is fully dissolved. If any particulate matter is present, centrifuge the

solution before transferring it to a GC vial.[2]

Transfer the clear solution to a 1.5 mL glass autosampler vial.[2]

Gas Chromatography (GC-FID) Conditions
The following instrumental parameters can be used as a starting point and may be optimized

for a specific instrument and column.
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Table 2: GC-FID Instrumental Parameters

Parameter Value

Injector

Injection Mode Split

Split Ratio 50:1

Injector Temperature 270 °C

Injection Volume 1.0 µL

Column

Column Type HP-5/DB-5 (or equivalent)

Dimensions 30 m x 0.25 mm ID, 0.25 µm film thickness

Oven Temperature Program

Initial Temperature 100 °C, hold for 1 minute

Temperature Ramp 15 °C/min to 280 °C

Final Hold Time 5 minutes

Carrier Gas

Gas Helium or Hydrogen

Flow Rate 1.0 mL/min (constant flow)

Detector (FID)

Detector Temperature 280 °C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (Helium or Nitrogen) 25 mL/min

Data Analysis
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Integrate all peaks in the chromatogram.

Calculate the area percent of 2-methylbiphenyl using the following formula:

% Purity = (Area of 2-Methylbiphenyl Peak / Total Area of All Peaks) x 100

The retention time of 2-methylbiphenyl should be confirmed by analyzing a reference

standard under the same conditions.

Supply Chain and Quality Assurance Workflow
The following diagram illustrates the typical supply chain for 2-methylbiphenyl, from the

manufacturer to the end-user in a research or drug development setting, incorporating the

quality control steps.
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Caption: Supply chain for 2-Methylbiphenyl from manufacturing to research use.

This guide provides a foundational understanding of the commercial landscape and quality

control for 2-methylbiphenyl. For specific applications, it is always recommended to consult

the supplier's documentation and perform appropriate incoming quality checks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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